Cas no 349096-77-1 (N,N-Diallylnicotinamide)

• Product Name: N,N-Diallylnicotinamide
• CAS No: 349096-77-1
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• MDL: MFCD01336142
• CID: 852935
• PubChem ID: 4152740
• Update Time: 2025-05-26

N,N-Diallylnicotinamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diallylnicotinamide
• 3-Pyridinecarboxamide, N,N-di-2-propen-1-yl- OTHER CA INDEX NAMES: 3-Pyridinecarboxamide, N,N-di-2-propenyl-
• N,N-bis(prop-2-enyl)pyridine-3-carboxamide
• N,N-Diallylpyridine-3-carboxamide
• 7193AJ
• STK416372
• TRA0027254
• N,N-diprop-2-enyl-3-pyridylcarboxamide
• SY018190
• ST50913767
• J3.610.862B
• N,N-di(prop-2-en-1-yl)pyridine-3-carboxamide
• N,N-BIS(PROP-2-EN-1-YL)PYRIDINE-3-CARBOXAMIDE
• AS-31975
• N pound notN-Diallylnicotinamide
• ZNA09677
• SCHEMBL3205413
• CS-0451493
• 349096-77-1
• MFCD01336142
• DB-320581
• AO-854/11844318
• AKOS003235859

• MDL： MFCD01336142
• Inchi： 1S/C12H14N2O/c1-3-8-14(9-4-2)12(15)11-6-5-7-13-10-11/h3-7,10H,1-2,8-9H2
• InChI Key： ATFYLOORVHUBJA-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)N(CC=C)CC=C

Computed Properties

• Exact Mass: 202.111
• Monoisotopic Mass: 202.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 340.5±35.0 °C at 760 mmHg
• Flash Point: 159.7±25.9 °C
• PSA: 33.20000
• LogP: 1.89580
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N,N-Diallylnicotinamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on N,N-Diallylnicotinamide

Exploring N,N-Diallylnicotinamide (CAS No. 349096-77-1): Properties, Applications, and Future Perspectives

N,N-Diallylnicotinamide (CAS No. 349096-77-1) is a specialized organic compound that has garnered attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, classified as a nicotinamide derivative, combines the diallyl functional group with a pyridine ring, offering versatile reactivity. Its molecular formula, C₁₄H₁₆N₂O, and moderate polarity make it soluble in common organic solvents, facilitating its use in synthetic applications.

Recent studies highlight the potential of N,N-Diallylnicotinamide in drug discovery, particularly as a building block for bioactive molecules. Researchers are exploring its role in modulating enzyme activity, with preliminary data suggesting interactions with NAD+-dependent enzymes. This aligns with the growing interest in metabolic pathway modulation, a hot topic in precision medicine and anti-aging research.

From an industrial perspective, CAS No. 349096-77-1 is valued for its stability under standard conditions (25°C, 1 atm) and compatibility with green chemistry principles. Its low ecotoxicity profile makes it a candidate for sustainable crop protection formulations, addressing the global demand for environmentally friendly agrochemicals. Analytical techniques like HPLC and LC-MS are typically employed for purity assessment (>98% purity available commercially).

The compound's structure-activity relationship (SAR) has become a focal point in computational chemistry studies. Molecular docking simulations reveal potential binding affinities with kinase targets, sparking interest in cancer therapeutics development. This connects with frequent searches for "novel kinase inhibitors" and "targeted cancer treatments" in scientific databases.

In material science, N,N-Diallylnicotinamide shows promise as a ligand precursor for coordination polymers. Its dual allyl groups enable crosslinking in polymer matrices, relevant to smart material development. This application area responds to trending queries about "functional polymers for biomedical devices" and "self-healing materials".

Quality control protocols for CAS 349096-77-1 emphasize spectroscopic characterization (FTIR, ¹H/¹³C NMR) and chromatographic purity verification. Storage recommendations typically suggest argon atmosphere protection to prevent oxidative degradation, a crucial consideration for researchers investigating "long-term compound stability" in drug formulation.

The future outlook for N,N-Diallylnicotinamide includes exploration in photopharmacology, leveraging its photoswitchable properties. This aligns with emerging trends in "light-activated therapeutics" searches. Continued research may uncover novel applications in neuroscience (given nicotinamide's neuroprotective effects) and sustainable catalysis as a ligand design component.